Cas no 934144-41-9 (tert-butyl 3-amino-4,6-dimethylthieno2,3-bpyridine-2-carboxylate)

• Product Name: tert-butyl 3-amino-4,6-dimethylthieno2,3-bpyridine-2-carboxylate
• CAS No: 934144-41-9
• MF: C₁₄H₁₈N₂O₂S
• MW: 278.369922161102
• CID: 5666742
• PubChem ID: 165897881
• Update Time: 2025-05-20

tert-butyl 3-amino-4,6-dimethylthieno2,3-bpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 934144-41-9
• EN300-27722645
• tert-butyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate
• tert-butyl 3-amino-4,6-dimethylthieno2,3-bpyridine-2-carboxylate

• Inchi： 1S/C14H18N2O2S/c1-7-6-8(2)16-12-9(7)10(15)11(19-12)13(17)18-14(3,4)5/h6H,15H2,1-5H3
• InChI Key： IKQZBFWLDPWDDY-UHFFFAOYSA-N
• SMILES： S1C2C(=C(C)C=C(C)N=2)C(=C1C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 278.10889899g/mol
• Monoisotopic Mass: 278.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 93.4Ų

Additional information on tert-butyl 3-amino-4,6-dimethylthieno2,3-bpyridine-2-carboxylate

Chemical Profile of Tert-butyl 3-amino-4,6-dimethylthieno[2,3-bpyridine-2-carboxylate] (CAS No. 934144-41-9)

Tert-butyl 3-amino-4,6-dimethylthieno[2,3-bpyridine-2-carboxylate], identified by its CAS number 934144-41-9, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thienopyridine class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of multiple functional groups, including an amino group at the 3-position and ester functionality at the 2-position, makes this molecule a versatile scaffold for drug discovery and development.

The< strong>tert-butyl moiety appended to the carboxylate group not only enhances the lipophilicity of the compound but also provides stability against hydrolysis, making it an attractive candidate for further derivatization. The< strong>4,6-dimethylthieno[2,3-bpyridine-2-carboxylate core structure is reminiscent of several bioactive molecules that have demonstrated efficacy in preclinical and clinical studies. This particular arrangement of nitrogen and sulfur atoms within the bicyclic system contributes to unique electronic properties that can be exploited in designing molecules with specific interactions with biological targets.

In recent years, there has been a surge in research focused on thienopyridine derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in modulating various cellular processes, including enzyme inhibition, receptor binding, and anti-inflammatory effects. The< strong>3-amino group in this molecule serves as a handle for further chemical modifications, allowing researchers to fine-tune its pharmacological profile. For instance, conjugation with other bioactive moieties or introduction of additional functional groups can lead to novel analogs with enhanced potency or selectivity.

The< strong>4,6-dimethylthieno[2,3-bpyridine-2-carboxylate scaffold has been explored in several high-throughput screening campaigns aimed at identifying new drug candidates. Its structural features make it a promising candidate for interacting with proteins involved in metabolic pathways, signal transduction, and disease mechanisms. One particularly intriguing area of research has been its potential application in oncology. Preclinical studies have suggested that thienopyridine derivatives can disrupt cancer cell proliferation by inhibiting key kinases or modulating transcription factors.

The tert-butyl ester group in< strong>Tert-butyl 3-amino-4,6-dimethylthieno[2,3-bpyridine-2-carboxylate not only contributes to the molecule's solubility but also provides a site for enzymatic hydrolysis, which can be exploited for controlled release formulations. This feature is particularly relevant in drug delivery systems where sustained release is desired to improve therapeutic outcomes. Additionally, the presence of both amino and carboxylate groups allows for salt formation, which can be advantageous for formulation purposes.

Recent advances in computational chemistry have enabled more accurate predictions of the pharmacokinetic properties of thienopyridine derivatives like< strong>Tert-butyl 3-amino-4,6-dimethylthieno[2,3-bpyridine-2-carboxylate. Molecular docking studies have identified potential binding pockets on target proteins where this compound could exert its effects. These virtual screening approaches have accelerated the discovery process by allowing researchers to prioritize compounds based on their predicted binding affinities and selectivity profiles.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties of thienopyridine derivatives make them suitable candidates for organic semiconductors and light-emitting diodes (OLEDs). The ability to tune the electronic structure through functional group modifications opens up possibilities for designing materials with specific optoelectronic characteristics.

The synthesis of< strong>Tert-butyl 3-amino-4,6-dimethylthieno[2,3-bpyridine-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Key steps typically include cyclization reactions to form the thienopyridine core followed by functional group interconversions to introduce the amino and ester moieties. Advances in synthetic methodologies have made it possible to produce these complex molecules with greater efficiency and scalability.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated through various toxicological studies. Preliminary data suggest that it exhibits low toxicity at moderate doses but may cause adverse effects at higher concentrations. Further research is needed to fully characterize its safety profile and establish appropriate dosing regimens for therapeutic use.

In conclusion,< strong>Tert-butyl 3-amino-4,6-dimethylthieno[2,3-bpyridine-2-carboxylate (CAS No. 934144-41-9) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and biological activities make it an attractive scaffold for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in both academic research and industrial development.